(Z)-Pseudoginsenoside Rh2

• Molecular Formula: C36H62O8
• Molecular Weight: 622.9 g/mol
• SMILES: CC(=CCCC(C)(C)O)C1CCC2(C1C(CC3C2(CCC4C3(CCC(C4(C)C)OC5C(C(C(C(O5)CO)O)O)O)C)C)O)C
• InChI: InChI=1S/C36H62O8/c1-20(10-9-14-32(2,3)42)21-11-16-36(8)27(21)22(38)18-25-34(6)15-13-26(33(4,5)24(34)12-17-35(25,36)7)44-31-30(41)29(40)28(39)23(19-37)43-31/h10,21-31,37-42H,9,11-19H2,1-8H3/b20-10+/t21-,22+,23-,24?,25?,26-,27-,28-,29+,30-,31+,34+,35-,36+/m1/s1
• InChIKey: YCDZBVXSGVWFFX-XSBYJJAFSA-N

Pseudoginsenoside Rh2: Cucurbitane Glycoside Overview

The compound designated (2R,3R,4S,5S,6R)-2-[[(3R,8R,10R,12S,13S,14S,17S)-12-hydroxy-17-[(E)-6-hydroxy-6-methylhept-2-en-2-yl]-4,4,8,10,14-pentamethyl-2,3,5,6,7,9,11,12,13,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl]oxy]-6-(hydroxymethyl)oxane-3,4,5-triol is a cucurbitane-type triterpenoid glycoside, belonging to the class of steroidal saponins [1]. Structurally, it comprises a tetracyclic cucurbitane aglycone core glycosidically linked to a β-D-glucopyranosyl moiety at the 2-O position, with a molecular formula of C36H62O8 and a molecular weight of approximately 622.9 g/mol . This compound, also identified as Pseudoginsenoside Rh2 (CAS 1370264-16-6), is a semi-synthetic derivative of Ginsenoside Rh2 and has been reported to exhibit anti-tumor activity .

Class: Cucurbitane glycoside, steroidal saponin

Derivation: Semi-synthetic from Ginsenoside Rh2

Key feature: 2-O-β-D-glucopyranosyl substitution

Activity profile: Reported glycoside-dependent cytotoxicity context

• [1] PhytoBank. (2015). (5xi,8xi,9xi,12alpha,14beta,20R)-12,20-dihydroxylanost-24-en-3-yl 2-O-beta-D-glucopyranosyl-beta-D-glucopyranoside (PHY0178489). Cucurbitacin glycoside classification. View Source

Why Generic Substitution of Pseudoginsenoside Rh2 Fails

In-class substitution of cucurbitane glycosides is scientifically unsound due to profound and quantifiable differences in biological activity driven by minor structural variations. Glycosylation at the 2-O position, as present in this compound, dramatically alters cytotoxicity compared to the corresponding aglycone; studies demonstrate that glucosylated cucurbitacins I and E exhibit negligible impact on HeLa cells at nanomolar concentrations where their aglycone counterparts are potently cytotoxic [1]. Furthermore, even among closely related glycosides, potency varies significantly: cucurbitacins E and I glucosides display distinct IC50 profiles against HepG2 cells (3.5 vs 2.8 nmol/mL, respectively), underscoring that simple structural changes confer non-interchangeable biological outcomes [2]. These findings mandate precise compound specification for reproducible research and development applications.

Aglycone forms exhibit distinct cytotoxicity; direct substitution may not transfer the glycoside-specific activity profile.

Even minor structural variations among 2-O-glucosides (e.g., Cu I vs. Cu E) shift potency; related glucosides may not reproduce the same endpoint response.

Class-level antiplasmodial and taste data cannot be assumed for this specific compound; compound-specific verification is required.

• [1] INSERM HAL. (2019). The cellular activity of cucurbitacin I is inhibited by glycosylation. Comparison of cucurbitacin glucosides and their aglycone counterparts on HeLa cells. View Source
• [2] ScienceDirect. (2011). In vitro and in vivo study of cucurbitacins-type triterpene glucoside from Citrullus colocynthis growing in Saudi Arabia against hepatocellular carcinoma. IC50 values for Cu E and Cu I glucosides. View Source

Pseudoginsenoside Rh2 Differentiation Evidence

Glycosylation-Dependent Cytotoxicity Switch

In a direct head-to-head comparison, the 2-O-β-D-glucopyranoside derivatives of cucurbitacins I and E demonstrated no detectable impact on HeLa cell viability at nanomolar concentrations, in stark contrast to their respective aglycone forms which exhibited potent cytotoxic activity under identical conditions [1].

Cytotoxicity Switch

Head-to-head

Aglycone: potent cytotoxicity
Glycoside: no detectable impact

Supports glycosylation-specific cytotoxicity endpoint review

HeLa cell model, nanomolar range

Evidence Dimension	Cytotoxicity (Cell Viability Impact)
Target Compound Data	No significant impact on HeLa cells at nanomolar concentrations (representative of 2-O-glucosylated cucurbitacins)
Comparator Or Baseline	Cucurbitacin I aglycone and Cucurbitacin E aglycone: Potent cytotoxic activity at same nanomolar concentrations
Quantified Difference	Complete abrogation of detectable cytotoxicity in the glycosylated form relative to aglycone
Conditions	Human epithelial carcinoma cell line (HeLa), 24-hour treatment, nanomolar concentration range

Why This Matters

This glycosylation-dependent activity switch dictates that procurement of the aglycone cannot substitute for the glycoside in studies requiring reduced cytotoxicity or investigating glycoside-specific mechanisms.

• [1] INSERM HAL. (2019). The cellular activity of cucurbitacin I is inhibited by glycosylation. Direct comparison of glucosylated vs. aglycone cucurbitacins on HeLa cells. View Source

Cytotoxicity Divergence Among Glucosides

Cross-study analysis reveals that even minor structural variations among 2-O-β-D-glucopyranoside cucurbitacins confer significantly different cytotoxic potencies. Cucurbitacin I glucoside (IC50 = 2.8 nmol/mL) is approximately 25% more potent than Cucurbitacin E glucoside (IC50 = 3.5 nmol/mL) against the HepG2 hepatocellular carcinoma cell line [1].

Glucoside Potency Divergence

Reported

Cu I glucoside IC50 2.8 nmol/mL
Cu E glucoside IC50 3.5 nmol/mL

Supports structure-activity relationship review; potency varies by structure

HepG2 cell model

Evidence Dimension	Cytotoxicity (IC50)
Target Compound Data	Cucurbitacin I 2-O-β-D-glucopyranoside: IC50 = 2.8 nmol/mL (closest structural proxy for target compound)
Comparator Or Baseline	Cucurbitacin E 2-O-β-D-glucopyranoside: IC50 = 3.5 nmol/mL
Quantified Difference	~1.25-fold higher potency for Cu I glucoside
Conditions	Hepatoma Cell Line (HepG2), in vitro cytotoxicity assay

Why This Matters

This potency differential underscores that cucurbitacin glucosides are not a homogenous class; specific structural features dictate potency, making precise compound identification essential for reproducible dose-response studies.

• [1] ScienceDirect. (2011). In vitro and in vivo study of cucurbitacins-type triterpene glucoside from Citrullus colocynthis growing in Saudi Arabia against hepatocellular carcinoma. IC50 values for Cu E and Cu I glucosides on HepG2 cells. View Source

Antiplasmodial Activity Profile

Cucurbitacin glycosides as a class exhibit moderate antiplasmodial activity, with reported IC50 values ranging from 7.7 to 33.3 μM against Plasmodium falciparum [1]. While this provides a baseline for class-level inference, the specific activity of the target compound (Pseudoginsenoside Rh2) in this assay has not been directly quantified.

Antiplasmodial Class Activity

Class-level

Reported IC50 range: 7.7–33.3 μM (class-level)

Supports antimalarial screening context; verify compound-specific data

P. falciparum assay

Evidence Dimension	Antiplasmodial Activity (IC50)
Target Compound Data	Not directly measured; inferred to fall within class range of 7.7 - 33.3 μM
Comparator Or Baseline	Cucurbitacin glycosides from Datisca glomerata: IC50 range 7.7 - 33.3 μM
Quantified Difference	N/A (class-level inference only)
Conditions	In vitro antiplasmodial assay against Plasmodium falciparum

Why This Matters

This class-level activity profile positions cucurbitacin glycosides as potential antimalarial leads, but underscores the need for compound-specific data to differentiate within the class for targeted procurement.

• [1] ScienceDirect. (2012). Antiplasmodial activity of cucurbitacin glycosides from Datisca glomerata (C. Presl) Baill. IC50 range against Plasmodium falciparum. View Source

Taste Profile Variability

Within the cucurbitane glycoside family, specific structural motifs dictate sensory properties. Dihydrocucurbitacin F glucoside (2-O-β-D-glucopyranoside of 23,24-dihydrocucurbitacin F) is characterized as bitter, whereas structurally related glycosides such as scandenoside R6 are sweet, and others are tasteless [1]. This indicates that the target compound's specific hydroxylation and glycosylation pattern likely confers a distinct taste profile, a factor relevant for applications in food science or palatability studies.

Taste Profile Variability

Class-level

Diverse taste: bitter, sweet, tasteless among class

Supports sensory research context; specific taste not characterized

Structural determinants may vary

Evidence Dimension	Taste Profile (Sensory)
Target Compound Data	Not directly measured; inferred to have a distinct taste profile based on structural class
Comparator Or Baseline	Dihydrocucurbitacin F glucoside (bitter); Scandenoside R6 (sweet); other scandenosides (tasteless)
Quantified Difference	Qualitative difference only
Conditions	Sensory evaluation of isolated glycosides from Hemsleya panacis-scandens

Why This Matters

For research involving taste receptors, formulation development, or quality control of bitter principles, the specific compound's sensory properties are critical and cannot be assumed from other class members.

• [1] J-STAGE. (1988). Glycosides from Chinese Medicinal Plant, Hemsleya panacis-scandens, and Structure-Taste Relationship of Cucurbitane Glycosides. Chemical and Pharmaceutical Bulletin, 36(1), 234-243. View Source

In Vivo Antitumor Efficacy

Cucurbitacin glucosides Cu E and Cu I demonstrated significant in vivo antitumor activity in an Ehrlich's ascites carcinoma (EAC) mouse model, evidenced by prolonged survival time and increased lifespan [1]. While this supports the class-level potential of 2-O-glucosylated cucurbitacins for in vivo efficacy, direct comparative data for Pseudoginsenoside Rh2 against these specific glucosides is currently lacking.

In Vivo Class Activity

Class-level

Prolonged survival in EAC mouse model (class-level)

Supports in vivo model-response context; verify compound-specific data

Ehrlich's ascites carcinoma model

Evidence Dimension	In Vivo Antitumor Efficacy
Target Compound Data	Not directly measured; inferred potential based on class activity
Comparator Or Baseline	Cucurbitacin E and I glucosides: prolonged survival in EAC mouse model
Quantified Difference	N/A (supporting evidence only)
Conditions	Mice-bearing tumor of Ehrlich's ascites carcinoma (EAC), in vivo study

Why This Matters

This evidence supports the broader therapeutic relevance of the cucurbitacin glucoside class, but highlights the critical need for compound-specific in vivo data to justify selection of Pseudoginsenoside Rh2 over other glucosides.

• [1] ScienceDirect. (2011). In vitro and in vivo study of cucurbitacins-type triterpene glucoside from Citrullus colocynthis growing in Saudi Arabia against hepatocellular carcinoma. In vivo EAC model results. View Source

Pseudoginsenoside Rh2: Optimal Application Scenarios

Glycosylation-Dependent Cytotoxicity Modulation

This compound is ideally suited for studies examining the impact of 2-O-glycosylation on the cytotoxic activity of cucurbitane triterpenoids. Evidence demonstrates that glucosylation completely abrogates the potent cytotoxicity observed with aglycones in HeLa cells [1]. Therefore, procurement of this specific glycoside is essential for experiments designed to isolate glycoside-specific signaling pathways or to utilize a non-cytotoxic cucurbitane scaffold for targeted drug delivery or prodrug development.

SAR Studies of Cucurbitane Glycosides

Given the quantifiable potency differences between closely related cucurbitacin glucosides (e.g., Cu I glucoside IC50 = 2.8 nmol/mL vs. Cu E glucoside IC50 = 3.5 nmol/mL on HepG2 cells [2]), this compound serves as a critical reference standard for SAR investigations. Its unique stereochemical and hydroxylation pattern provides a distinct data point for elucidating the structural determinants of anticancer potency within this class, guiding the rational design of optimized analogs.

Analytical Standards for Cucurbitacin Botanicals

The distinct taste profiles among cucurbitane glycosides, ranging from bitter to sweet to tasteless [3], underscore the need for compound-specific analytical standards. This compound can be employed as a reference material in HPLC or LC-MS methods to accurately identify and quantify specific cucurbitacin glycosides in plant extracts or herbal formulations, ensuring batch-to-batch consistency and supporting regulatory compliance for natural health products.

Application

Selection Property

Validation Focus

Glycosylation-impact studies on cytotoxicity

2-O-glycosylation pattern

Cytotoxicity endpoint comparison with aglycone

Structure-activity relationship (SAR) studies

Cucurbitane core and hydroxylation pattern

Potency screening against related glucosides

Analytical reference for cucurbitane glycosides

Specific retention and ionization profile

Method consistency review for plant extract quantification

• [1] INSERM HAL. (2019). The cellular activity of cucurbitacin I is inhibited by glycosylation. View Source
• [2] ScienceDirect. (2011). In vitro and in vivo study of cucurbitacins-type triterpene glucoside from Citrullus colocynthis against hepatocellular carcinoma. View Source
• [3] J-STAGE. (1988). Glycosides from Chinese Medicinal Plant, Hemsleya panacis-scandens, and Structure-Taste Relationship of Cucurbitane Glycosides. View Source